Cas no 2877630-73-2 (6-chloro-4-[3-(morpholine-4-carbonyl)pyrrolidin-1-yl]quinazoline)

• Product Name: 6-chloro-4-[3-(morpholine-4-carbonyl)pyrrolidin-1-yl]quinazoline
• CAS No: 2877630-73-2
• MF: C₁₇H₁₉ClN₄O₂
• MW: 346.811362504959
• CID: 5328996
• PubChem ID: 165435425
• Update Time: 2025-06-13

6-chloro-4-[3-(morpholine-4-carbonyl)pyrrolidin-1-yl]quinazoline Chemical and Physical Properties

Names and Identifiers

• 6-chloro-4-[3-(morpholine-4-carbonyl)pyrrolidin-1-yl]quinazoline
• 2877630-73-2
• F6752-6887
• AKOS040865937
• [1-(6-Chloro-4-quinazolinyl)-3-pyrrolidinyl]-4-morpholinylmethanone

• Inchi： 1S/C17H19ClN4O2/c18-13-1-2-15-14(9-13)16(20-11-19-15)22-4-3-12(10-22)17(23)21-5-7-24-8-6-21/h1-2,9,11-12H,3-8,10H2
• InChI Key： FJNZVSWDUCHANE-UHFFFAOYSA-N
• SMILES： C(C1CCN(C2=C3C(=NC=N2)C=CC(Cl)=C3)C1)(N1CCOCC1)=O

Computed Properties

• Exact Mass: 346.1196536g/mol
• Monoisotopic Mass: 346.1196536g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.374±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 583.3±50.0 °C(Predicted)
• pka: 7.90±0.50(Predicted)

Additional information on 6-chloro-4-[3-(morpholine-4-carbonyl)pyrrolidin-1-yl]quinazoline

Introduction to 6-chloro-4-[3-(morpholine-4-carbonyl)pyrrolidin-1-yl]quinazoline (CAS No. 2877630-73-2)

6-chloro-4-[3-(morpholine-4-carbonyl)pyrrolidin-1-yl]quinazoline, identified by its CAS number 2877630-73-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinazoline scaffold, a heterocyclic structure known for its broad spectrum of biological activities. The presence of a chloro substituent at the 6-position and a complex morpholine-carbonyl-pyrrolidinyl side chain enhances its potential as a pharmacophore in drug discovery.

The quinazoline core is a privileged structure in medicinal chemistry, widely recognized for its role in the development of various therapeutic agents, including anticancer, antiviral, and anti-inflammatory drugs. The introduction of the 6-chloro group into the quinazoline ring system is strategically significant, as chlorine atoms are often employed to improve metabolic stability and binding affinity to biological targets. This modification can modulate electronic properties and hydrophobicity, making it a valuable tool for structure-activity relationship (SAR) studies.

The morpholine-4-carbonyl moiety in 6-chloro-4-[3-(morpholine-4-carbonyl)pyrrolidin-1-yl]quinazoline adds another layer of complexity to the molecule. Morpholine derivatives are known for their versatility in drug design, often contributing to improved solubility, bioavailability, and binding interactions with biological macromolecules. The carbonyl group further extends the potential for hydrogen bonding interactions, which are crucial for receptor binding and drug efficacy. The overall architecture of this compound suggests a high degree of specificity toward certain biological targets, making it an intriguing candidate for further exploration.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with high accuracy. Studies have shown that compounds with similar scaffolds can exhibit potent activity against kinases and other enzymes involved in cancer progression. The 6-chloro substituent may play a critical role in anchoring the molecule into the active site of these enzymes, while the morpholine-pyrrolidinyl side chain provides additional interactions necessary for optimal binding affinity.

The synthesis of 6-chloro-4-[3-(morpholine-4-carbonyl)pyrrolidin-1-yl]quinazoline involves multi-step organic transformations, requiring precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include nucleophilic substitution reactions, cyclization processes, and functional group modifications. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the core quinazoline ring system efficiently. The introduction of the morpholine moiety typically involves reductive amination or condensation reactions with appropriate precursors.

In vitro pharmacological studies have begun to unravel the potential therapeutic applications of 6-chloro-4-[3-(morpholine-4-carbonyl)pyrrolidin-1-yl]quinazoline. Preliminary data suggest that this compound exhibits inhibitory activity against certain kinases, which are overexpressed in various cancers. The chloro and morpholine substituents appear to contribute significantly to this activity by modulating interactions with key amino acid residues in the enzyme's active site. Additionally, structural analogs have been synthesized to further optimize potency and selectivity.

The morpholine-pyrrolidinyl side chain not only enhances binding affinity but also influences metabolic stability. This feature is particularly important for drug candidates intended for clinical use, as it can prevent rapid degradation by enzymatic processes. Computational studies have predicted that this moiety may form stable hydrogen bonds with polar residues in biological targets, thereby increasing residence time and therapeutic effect.

Future research directions may focus on exploring derivatives of 6-chloro-4-[3-(morpholine-4-carbonyl)pyrrolidin-1-yl]quinazoline using structure-based drug design principles. By leveraging high-throughput screening technologies and biophysical techniques such as surface plasmon resonance (SPR) or X-ray crystallography, researchers can rapidly identify lead compounds with enhanced pharmacological profiles. Additionally, green chemistry approaches may be employed to develop more sustainable synthetic routes for this compound.

The development of novel therapeutic agents remains a cornerstone of modern medicine, and compounds like 6-chloro-4-[3-(morpholine-4-carbonyl)pyrrolidin-1-yl]quinazoline represent promising candidates for addressing unmet medical needs. As our understanding of biological pathways continues to evolve, so too will our ability to design molecules that precisely target disease-causing mechanisms. The combination of innovative synthetic methodologies with advanced computational tools ensures that researchers will continue to uncover new opportunities for therapeutic intervention.

In conclusion,6-chloro-4-[3-(morpholine-4-carbonyl)pyrrolidin-1-yl]quinazoline (CAS No. 2877630-73-2) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of substituents makes it an attractive scaffold for developing novel drugs targeting various diseases. Ongoing studies aim to fully elucidate its mechanism of action and optimize its pharmacological properties for future clinical applications.